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Talabostat Mesylate: Reconstitution and Basic
Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Talabostat mesylate

CAS No.: 150080-09-4

Cat. No.: S544468

The following table summarizes the key physical characteristics and reconstitution data for Talabostat

mesylate from supplier documentation [1] [2] [3].

Property Value |/ Description

Molecular Weight 310.18 g/mol [1] [2] [3]
Chemical Formula CgH19BN,O3 - CH3SO3H [1] [2]
CAS Number 150080-09-4 [1] [2] [3]

Purity >98% [1] [2] [3]

Storage -20°C [1] [2] [3]

Solubility & Stock Solutions [1] [2] [3]

Solvent Max Concentration
Water 62 - 100 mg/mL (~200 - 322 mM)
DMSO 62 mg/mL (~200 mM)
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Reconstitution Calculators and Examples

Supplier websites often provide molarity calculators. The general formula is: Mass (mg) + Molecular

Weight (g/mol) + Volume (mL) = Molarity (M)

Here are example calculations for common stock solutions:

Target Concentration Mass of Compound per 1 mL of Solvent

100 mM (in water) (100 \text{ mM} \times 0.31018 \text{ g/mol} = 31.0 \text{ mg})
50 mM (in DMSO) ( 50 \text{ mM} \times 0.31018 \text{ g/mol} = 15.5 \text{ mg})
10 mM (in water or DMSO) ( 10 \text{ mM} \times 0.31018 \text{ g/mol} = 3.1 \text{ mg})

Mechanism of Action and Experimental Protocols

Talabostat mesylate (Val-boroPro) is a potent, orally bioavailable inhibitor of several dipeptidyl peptidases.
Its key biological activity is the induction of pyroptosis, a pro-inflammatory form of cell death, in
monocytes and macrophages [1] [2] [4]. The process is initiated by the simultaneous inhibition of the
intracellular serine proteases DPP8 and DPP9, which activates the NLRP1b inflammasome and pro-caspase-

1, leading to Gasdermin D cleavage and pyroptosis [4].
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Detailed In Vitro Protocol for Pyroptosis Assay [4] [3] This protocol is based on experiments conducted in

THP-1 macrophages.

e Cell Line: THP-1 monocytes or PMA-differentiated THP-1 macrophages.
¢ Working Concentration: 0.1 to 10 uM Talabostat mesylate.
¢ Incubation Time: 24 hours.
o Key Assays:
o Lactate Dehydrogenase (LDH) Release: Measure LDH in the culture supernatant using a
commercial kit to quantify pyroptotic cell death.
o Western Blot: Analyze cell lysates and supernatants for pro-IL-13 and pro-IL-18. Talabostat
primarily causes the release of the uncleared pro-forms during pyroptosis, not the mature
cytokines.
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o Caspase-1 Inhibition: To confirm the mechanism, pre-treat cells with a caspase-1 inhibitor
(e.g., Z-VAD-FMK). This should abrogate Talabostat-induced cell death.

Troubleshooting FAQs

Q1: My cells are not undergoing cell death after Talabostat treatment. What could be wrong?

e Check your cell type. Talabostat selectively induces pyroptosis in cells of the monocyte/macrophage
lineage (e.g., THP-1, RAW 264.7, primary macrophages). It is ineffective in U937 cells and non-
myeloid cells [4].

¢ Verify the concentration. Ensure the final working concentration is in the effective range (1-10 uM).
Prepare a fresh stock solution to rule out compound degradation.

¢ Confirm the mechanism. Use a caspase-1 inhibitor as a control. If cell death is not blocked, the
issue may lie elsewhere [4] [3].

Q2: I see the release of pro-IL-1f, but not the mature, cleaved form. Is this normal?

¢ Yes, this is expected. Unlike canonical inflammasome activators, DPP8/9 inhibition by Talabostat
activates pro-caspase-1 without efficient autoprocessing or cleavage of IL-13. The active pro-
caspase-1 instead cleaves Gasdermin D to initiate pyroptosis, leading to the release of intracellular
contents, including pro-IL-1p3 [4].

Q3: What are the key targets and their inhibition values? Talabostat is a multi-target inhibitor. The

following ICso values are crucial for understanding its activity [1] [3]:

Target ICs0 (NM)
DPP4 <4 nM
DPP8 4 nM
DPP9 11 nM
FAP 560 nM
DPP7 (QPP) 310 nM
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Talabostat mesylate | Dipeptidyl Peptidase IV [tocris.com]

2. Talabostat mesylate | Inflammasomes Activators [rndsystems.com]

3. Talabostat (PT-100) | DPP inhibitor | Mechanism [selleckchem.com]

4. DPP8/9 inhibition induces pro-caspase-1-dependent ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Talabostat Mesylate: Reconstitution and Basic Data]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b544468#talabostat-

mesylate-reconstitution-calculator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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